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Compound of Interest

Compound Name:
5-Bromo-2-(trifluoromethyl)-1H-

benzimidazole

Cat. No.: B1346002 Get Quote

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-(trifluoromethyl)-1H-
benzimidazole

This guide provides a comprehensive overview of the essential safety protocols and handling

precautions for 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole (CAS No: 3671-60-1).

Designed for researchers, chemists, and professionals in drug development, this document

synthesizes critical safety data with field-proven insights to ensure the safe and effective use of

this compound in a laboratory setting. The narrative emphasizes the causality behind safety

measures, grounding every recommendation in the compound's specific chemical and

toxicological profile.

Compound Profile and Scientific Context
5-Bromo-2-(trifluoromethyl)-1H-benzimidazole is a halogenated heterocyclic aromatic

compound. The benzimidazole core is a significant scaffold in medicinal chemistry, and the

presence of a bromine atom and an electron-withdrawing trifluoromethyl group makes this

molecule a versatile intermediate for synthesizing more complex organic compounds,

particularly in pharmaceutical research.[1] Its structural features, however, also dictate its

hazardous properties, necessitating a thorough understanding of its risk profile.
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Identifier Value Source

CAS Number 3671-60-1 [2][3][4][5]

Molecular Formula C₈H₄BrF₃N₂ [2][6]

Molecular Weight 265.03 g/mol [2][5][6]

Appearance Solid [2]

Synonyms

6-Bromo-2-

(trifluoromethyl)-1H-

benzimidazole

[3][7]

Comprehensive Hazard Assessment
The primary acute hazard associated with 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole is

its high oral toxicity. A published LD50 value in rats of 49 mg/kg categorizes it as a highly toxic

substance.[7] This value is the principal driver for the stringent handling protocols outlined in

this guide. The compound's classification under the Globally Harmonized System (GHS)

reflects this and other irritant properties.

GHS Classification Summary
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Hazard Class Category
Hazard

Statement
Pictogram Signal Word

Acute Toxicity,

Oral
Category 3

H301: Toxic if

swallowed

GHS06 (Skull &

Crossbones)
Danger

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

Specific Target

Organ Toxicity
Category 3

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

(Source: Synthesized from multiple safety data sheets[2][3][6][8])

Expert Analysis of Hazards:

High Acute Oral Toxicity (H301): The low LD50 value indicates that a small quantity of the

substance can be lethal if ingested.[7] This level of toxicity mandates strict controls to

prevent any possibility of ingestion, including prohibiting eating, drinking, or smoking in the

laboratory and practicing meticulous personal hygiene.[8][9]

Respiratory Tract Irritation (H335): As a fine solid, the compound can easily become

airborne, posing an inhalation risk.[10] The trifluoromethyl and bromo-substituents can

contribute to its irritant nature upon contact with the moist surfaces of the respiratory system.

Therefore, all manipulations that could generate dust must be performed in a certified

chemical fume hood.[6]

Skin and Eye Irritation (H315, H319): Direct contact with the compound can cause significant

skin and eye irritation.[6][8] The chemical's structure allows it to interact with biological

tissues, leading to inflammation and potential damage. This necessitates the use of robust

personal protective equipment (PPE).
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Risk Mitigation and Safe Handling Protocols
A multi-layered approach to risk mitigation, encompassing engineering controls, administrative

procedures, and personal protective equipment, is essential for handling this compound.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All work involving the solid compound or its solutions must be

conducted in a properly functioning chemical fume hood.[8] This is critical to prevent

inhalation of airborne particles and to contain any potential spills. The fume hood should be

kept clean and uncluttered to ensure optimal airflow and containment.[11]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[10][12] Emergency eyewash stations and safety showers must be

readily accessible and tested regularly.[8]

Administrative Controls: Standardizing Safety
Designated Work Area: A specific area of the lab should be designated for working with this

high-potency compound.

Restricted Access: Only trained and authorized personnel should be permitted to handle the

chemical.

Hygiene Practices: Users must wash hands thoroughly with soap and water after handling

the compound, before breaks, and at the end of the workday.[6][13] Contaminated clothing

should be removed immediately and laundered before reuse.[8][14]

Personal Protective Equipment (PPE)
The selection of PPE must be based on a thorough risk assessment of the procedures being

performed.

Eye and Face Protection: Wear chemical safety goggles with side shields conforming to EN

166 (EU) or NIOSH (US) standards.[9][10] A face shield should also be used when there is a

significant risk of splashes.[6]

Skin Protection:
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Gloves: Handle with chemical-resistant gloves (e.g., nitrile) that have been inspected for

integrity before use. Use proper glove removal technique to avoid skin contact.[6][8]

Dispose of contaminated gloves in accordance with hazardous waste procedures.

Lab Coat: A clean, buttoned lab coat is mandatory. For larger quantities, a chemical-

resistant apron or a full protective suit may be necessary.[6]

Respiratory Protection: For situations where engineering controls may not be sufficient or

during emergency response, a full-face respirator with appropriate cartridges should be

used.[9][10]

Standard Operating Procedure (SOP) Showcase:
Weighing and Solution Preparation
This protocol demonstrates the integration of safety measures into a common laboratory

workflow.

Objective: To accurately weigh 100 mg of 5-Bromo-2-(trifluoromethyl)-1H-benzimidazole
and prepare a 10 mg/mL stock solution in DMSO.

1. Pre-Operation Setup: 1.1. Don all required PPE: safety goggles, nitrile gloves, and a

buttoned lab coat. 1.2. Verify that the chemical fume hood is operational (check airflow

monitor). 1.3. Designate a clean workspace inside the fume hood. Place a disposable

absorbent bench liner on the work surface. 1.4. Assemble all necessary equipment: analytical

balance, anti-static weighing dish, spatulas, a 10 mL amber glass vial with a screw cap, and

calibrated pipettes. 1.5. Pre-label the vial with the chemical name, concentration, solvent, date,

and your initials.

2. Weighing Procedure (inside the fume hood): 2.1. Place the anti-static weighing dish on the

analytical balance and tare it. 2.2. Carefully open the container of 5-Bromo-2-
(trifluoromethyl)-1H-benzimidazole, pointing the opening away from your face. 2.3. Using a

clean spatula, slowly transfer approximately 100 mg of the solid to the weighing dish. Avoid any

actions that could create dust. 2.4. Once the target weight is achieved, securely close the

primary container. 2.5. Record the exact weight from the balance.
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3. Solution Preparation (inside the fume hood): 3.1. Carefully transfer the weighed solid from

the dish into the pre-labeled 10 mL vial. A small funnel may be used to prevent loss of material.

3.2. Using a calibrated pipette, add the calculated volume of DMSO to the vial to achieve the

final 10 mg/mL concentration. 3.3. Secure the cap on the vial. Gently swirl or vortex the vial

until all the solid has dissolved. 3.4. Store the resulting solution in a designated, clearly labeled,

and secondary container in a cool, dry place.[14]

4. Post-Operation Cleanup: 4.1. Dispose of the contaminated weighing dish, pipette tips, and

bench liner into the designated solid hazardous waste container.[14] 4.2. Decontaminate the

spatula and any non-disposable equipment with an appropriate solvent (e.g., ethanol),

collecting the rinsate as hazardous waste. 4.3. Wipe down the work surface inside the fume

hood. 4.4. Remove PPE in the correct order (gloves first), and wash hands thoroughly with

soap and water.

Emergency Preparedness
Rapid and correct response to an emergency is critical.

First-Aid Measures
Ingestion:Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician or Poison Control Center immediately.[10]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[6][13]

Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty

of water for at least 15 minutes. Consult a physician.[8][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Continue rinsing. Consult a physician

immediately.[6][13][14]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[10][13]
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Specific Hazards: Combustion may produce toxic fumes of carbon oxides, nitrogen oxides,

hydrogen bromide, and hydrogen fluoride.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[10][14]

Accidental Release and Spill Cleanup
For any spill, the primary goal is to prevent exposure and environmental contamination.

Spill Response Workflow
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Spill Detected

Assess Spill Size & Risk
Is it a minor spill (<5g)?

Is it contained in the fume hood?

Major Spill:
1. Alert others

2. Evacuate the area
3. Call Emergency Response

No

Minor Spill Procedure

Yes

Report Incident

Ensure appropriate PPE is worn
(Gloves, Goggles, Lab Coat, Respirator if needed)

Cover spill with absorbent material
(e.g., vermiculite or sand)

Carefully sweep/scoop material
into a labeled hazardous waste container.

Avoid creating dust.

Decontaminate the spill area
with an appropriate solvent and cloth.

Dispose of all contaminated materials
(absorbent, PPE, cloths) as hazardous waste.

Click to download full resolution via product page
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Caption: Decision workflow for responding to a spill of 5-Bromo-2-(trifluoromethyl)-1H-
benzimidazole.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][14]

The designated storage area should be a locked cabinet or have restricted access,

consistent with its high toxicity.[8][14] Store apart from incompatible materials, such as strong

oxidizing agents.

Disposal: All waste material, including empty containers, contaminated PPE, and cleanup

materials, must be disposed of as hazardous waste.[14] Do not let the chemical enter drains.

[10][13] Disposal must be handled by a licensed professional waste disposal service in

accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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